Cas no 2229142-40-7 (5-(3-amino-1-hydroxypropyl)-3-methoxybenzene-1,2-diol)

• Product Name: 5-(3-amino-1-hydroxypropyl)-3-methoxybenzene-1,2-diol
• CAS No: 2229142-40-7
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 6595195
• PubChem ID: 165764180
• Update Time: 2025-06-12

5-(3-amino-1-hydroxypropyl)-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5-(3-amino-1-hydroxypropyl)-3-methoxybenzene-1,2-diol
• 2229142-40-7
• EN300-1799820

• Inchi： 1S/C10H15NO4/c1-15-9-5-6(7(12)2-3-11)4-8(13)10(9)14/h4-5,7,12-14H,2-3,11H2,1H3
• InChI Key： GEVLBJAESGOGRV-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=C(C=1)OC)O)O)CCN

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-(3-amino-1-hydroxypropyl)-3-methoxybenzene-1,2-diol

Introduction to 5-(3-amino-1-hydroxypropyl)-3-methoxybenzene-1,2-diol (CAS No: 2229142-40-7)

5-(3-amino-1-hydroxypropyl)-3-methoxybenzene-1,2-diol, identified by the CAS number 2229142-40-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex aromatic structure with functional groups including an amino group, a hydroxyl group, and a methoxy group, has garnered attention for its potential applications in drug discovery and therapeutic development. The unique combination of these functional groups imparts distinct chemical properties that make it a valuable candidate for further investigation.

The structural framework of 5-(3-amino-1-hydroxypropyl)-3-methoxybenzene-1,2-diol consists of a benzene ring substituted with a hydroxyl group at the 1-position and a methoxy group at the 3-position. Additionally, the presence of a 3-amino-1-hydroxypropyl side chain introduces both basic and hydrophilic characteristics to the molecule. This bifunctional nature allows for diverse interactions with biological targets, making it a promising scaffold for designing novel pharmacological agents.

In recent years, there has been growing interest in developing small molecules that can modulate biological pathways associated with various diseases. The amino and hydroxyl groups in 5-(3-amino-1-hydroxypropyl)-3-methoxybenzene-1,2-diol provide multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities. For instance, the amino group can be utilized for Schiff base formation or further conjugation with other biomolecules, while the hydroxyl group offers opportunities for hydrogen bonding interactions.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Current research indicates that molecules with similar structural motifs may interact with enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The methoxy group in 5-(3-amino-1-hydroxypropyl)-3-methoxybenzene-1,2-diol can influence electronic properties and metabolic stability, which are critical factors in drug design. Studies have shown that methoxylated aromatic compounds often exhibit enhanced bioavailability and reduced toxicity compared to their non-methoxylated counterparts.

Moreover, the hydroxylpropyl side chain introduces both hydrophilicity and steric bulk to the molecule. This feature can be leveraged to optimize pharmacokinetic properties such as solubility and membrane permeability. In drug development, achieving an optimal balance between hydrophilic and lipophilic regions is crucial for effective drug delivery. The presence of both an amino group and a hydroxyl group on this side chain provides additional versatility for designing prodrugs or targeted delivery systems.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 5-(3-amino-1-hydroxypropyl)-3-methoxybenzene-1,2-diol. Molecular docking studies have revealed that this compound may exhibit inhibitory activity against certain enzymes implicated in cancer progression. Specifically, preliminary simulations suggest that it could interact with kinases and proteases involved in cell signaling pathways. These findings align with emerging research indicating that multitargeted inhibitors may offer therapeutic advantages over single-target agents.

The synthesis of 5-(3-amino-1-hydroxypropyl)-3-methoxybenzene-1,2-diol presents an interesting challenge due to its complex structural features. Traditional synthetic routes involve multi-step reactions requiring careful control of reaction conditions to avoid unwanted side products. However, recent innovations in catalytic methods have made it possible to streamline these processes while maintaining high yields and purity. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the aromatic core efficiently.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. The unique interplay between its functional groups makes it a suitable candidate for developing novel polymers or functional materials with specific properties. For instance, its ability to form hydrogen bonds could be exploited to create materials with enhanced stability or biocompatibility.

Ethical considerations are also important when evaluating new chemical entities like 5-(3-amino-1-hydroxypropyl)-3-methoxybenzene-1,2-diol. Responsible research practices must be followed to ensure that potential benefits are balanced against possible risks. Collaborative efforts between chemists, biologists, and clinicians are essential for translating laboratory discoveries into safe and effective therapies.

Looking ahead, future research should focus on elucidating the detailed mechanism of action of this compound through both in vitro and in vivo studies. Understanding how it interacts with biological targets at the molecular level will provide valuable insights for optimizing its therapeutic potential. Additionally, exploring synthetic modifications could lead to derivatives with improved efficacy or reduced side effects.

In conclusion,5-(3-amino-1-hydroxypropyl)-3-methoxybenzene-1,2-diol (CAS No: 2229142-40-7) represents a fascinating subject of study with broad implications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in drug discovery while also inspiring new directions in material science and biochemistry.